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Compound of Interest

Compound Name: 2-Ethyl-1-butanol

Cat. No.: B044090

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Ethyl-1-butanol as a solvent in various organic synthesis applications. Its unique combination
of properties, including a relatively high boiling point, moderate polarity, and low freezing point,
makes it a versatile and potentially greener alternative to conventional solvents.

Properties of 2-Ethyl-1-butanol

2-Ethyl-1-butanol (CAS No: 97-95-0) is a branched-chain hexanol with properties that make it
a suitable medium for a range of chemical transformations.[1][2][3][4][5] Its branched structure
hinders crystallization, resulting in a very low freezing point.[5] It is slightly soluble in water but
miscible with most organic solvents.[3][4]

Table 1: Physical and Chemical Properties of 2-Ethyl-1-butanol
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Property Value References
Molecular Formula CeH140 [3114]
Molecular Weight 102.17 g/mol [4]
Appearance Colorless liquid [2][3]

Boiling Point 146-151 °C [5]

Melting Point -114 °C [5]

Flash Point 58 °C [5]

Density 0.830 g/mL at 20 °C [5]

Solubility in Water 10 g/L [5]
Refractive Index 1.422 at 20 °C [5]

Applications in Organic Synthesis

2-Ethyl-1-butanol's properties make it a suitable solvent for reactions requiring elevated
temperatures and for dissolving a variety of organic compounds, including oils, resins, and
waxes.[1][2] It serves as a valuable solvent in the synthesis of pharmaceuticals, plasticizers,
and fragrances.[1][2][3]

Logical Workflow for Solvent Selection
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Reaction Requirements Analysis

N

High Temperature Needed? Moderate Polarity Substrates?

Consider 2-Ethyl-1-butanol Alternative Solvents (e.g., Toluene, DMF)

Final Solvent Choice
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Drug Synthesis

Starting Materials

Reaction in
2-Ethyl-1-butanol

Active Pharmaceutical
Ingredient (API)

Metaljolism

API Administration

Phase | Metabolism
(e.g., CYP450 Hydroxylation)

Metabolite

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044090#using-2-ethyl-1-butanol-as-a-solvent-for-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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